Cas no 97051-69-9 (N-2-amino-4-(trifluoromethyl)phenylacetamide)

• Product Name: N-2-amino-4-(trifluoromethyl)phenylacetamide
• CAS No: 97051-69-9
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• MDL: MFCD00018052
• CID: 800764
• PubChem ID: 2779452
• Update Time: 2025-04-19

N-2-amino-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N1-[2-Amino-4-(trifluoromethyl)phenyl]acetamide
• Acetamide,N-[2-amino-4-(trifluoromethyl)phenyl]-
• N-(2-amino-4-(trifluoromethyl)phenyl)acetamide
• N-[2-amino-4-(trifluoromethyl)phenyl]acetamide
• 2-amino-4-(trifluoromethyl)acetanilide
• 2'-Amino-4'-trifluormethylacetanilid
• HMS1661K09
• 97051-69-9
• PS-7909
• EN300-55722
• SCHEMBL2235637
• SB76877
• FT-0642338
• Acetamide, N-[2-amino-4-(trifluoromethyl)phenyl]-
• CS-0251675
• J-523385
• Z239120000
• MFCD00018052
• AKOS000130434
• N1-(2-amino-4-(trifluoromethyl)phenyl)acetamide
• 2'-AMINO-4'-TRIFLUOROMETHYLACETANILIDE
• DTXSID30381450
• D87515
• DB-057660
• N-2-amino-4-(trifluoromethyl)phenylacetamide

• MDL： MFCD00018052
• Inchi： 1S/C9H9F3N2O/c1-5(15)14-8-3-2-6(4-7(8)13)9(10,11)12/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： YBCKBOPAWVBWJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 218.06700
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 141 °C
• PSA: 55.12000
• LogP: 2.90020

N-2-amino-4-(trifluoromethyl)phenylacetamide Security Information

• Hazard Statement： Harmful